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A Comparative Guide to the Curie Temperature
of Ferroxdure Grades

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Curie temperature in various grades of
Ferroxdure, a ceramic permanent magnet material, also known as hard ferrite. The data
presented is based on available datasheets and scientific literature. While specific experimental
comparisons between all grades are not readily available in published literature, this guide
summarizes the established values and outlines the experimental protocols for their
determination.

Understanding the Curie Temperature

The Curie temperature (Tc) is a critical property of ferromagnetic and ferrimagnetic materials. It
is the temperature at which the material loses its permanent magnetic properties and
transitions to a paramagnetic state.[1][2] This transition is a result of the thermal energy
overcoming the magnetic ordering of the atomic magnetic moments within the material.[1][2]
For permanent magnet applications, the Curie temperature represents the upper limit of the
material's operational temperature range.

Curie Temperature of Ferroxdure Grades
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Ferroxdure, a brand name for a type of hard ferrite, is typically composed of strontium ferrite
(SrFel12019) or barium ferrite (BaFe12019). It is produced in various grades, often
distinguished by their magnetic properties, which are influenced by their chemical composition
and manufacturing process (e.g., isotropic vs. anisotropic).

Based on available manufacturer data and technical documents, the Curie temperature for
most Ferroxdure grades is consistently reported to be approximately 450°C.[3]

Table 1: Curie Temperature of Selected Ferroxdure Grades

Ferroxdure Grade Material Type Curie Temperature (°C)
Ferroxdure 300 Anisotropic ~450
Ferroxdure 300R Anisotropic ~450
Ferroxdure 330 Anisotropic ~450
Ferroxdure 330K Anisotropic ~450
Isotropic Grades Isotropic ~450

Note: The values presented in the table are based on general datasheets. A direct experimental
study comparing the Curie temperatures of these specific grades under identical conditions
was not found in the public domain. However, the consistent reporting of ~450°C suggests that
the variation in Curie temperature between these common grades is minimal. The primary
differences between these grades lie in other magnetic characteristics like remanence (Br) and
coercivity (Hc), which are influenced by the degree of crystallographic alignment (anisotropy).

[B1415116117]
Experimental Protocols for Curie Temperature
Determination

Several experimental technigues can be employed to determine the Curie temperature of
Ferroxdure and other hard ferrites. The following are three common methods:
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Transformer-Based Method (Measurement of Magnetic
Permeability)

This method relies on the principle that the magnetic permeability of a ferromagnetic material
decreases as it approaches its Curie temperature, dropping to a value close to that of a
vacuum (paramagnetic state) at and above Tc.[8][9]

Experimental Setup:

o Atransformer with a primary coil and a secondary coil, with the Ferroxdure sample placed
as the core.

¢ An AC voltage source for the primary coil.

e Avoltmeter to measure the induced voltage in the secondary coil.

o Afurnace or heating element to control the temperature of the Ferroxdure sample.
» Athermocouple to accurately measure the temperature of the sample.

Methodology:

The Ferroxdure sample is placed within the furnace and acts as the core of the transformer.
e Aconstant AC voltage is applied to the primary coil, inducing a magnetic field in the core.

e The induced voltage in the secondary coil, which is proportional to the magnetic permeability
of the core, is measured.

e The temperature of the sample is gradually increased.
e The induced secondary voltage is recorded at regular temperature intervals.

o As the temperature approaches the Curie point, a sharp decrease in the induced voltage will
be observed.

o The Curie temperature is identified as the temperature at which the induced voltage drops to
a minimal, constant value, indicating the transition to the paramagnetic state.[3][9]
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Vibrating Sample Magnetometer (VSM)

A VSM is a highly sensitive instrument used to measure the magnetic properties of materials as
a function of temperature and applied magnetic field.

Methodology:

A small sample of the Ferroxdure material is mounted in the VSM.
e The sample is subjected to a constant applied magnetic field.

e The sample is vibrated at a known frequency, which induces a signal in a set of pickup coils.
The magnitude of this signal is proportional to the magnetic moment of the sample.

o The temperature of the sample is slowly increased while continuously measuring its
magnetic moment.

o A plot of magnetization versus temperature is generated.

o The Curie temperature is determined from the inflection point of the curve where the
magnetization rapidly decreases to zero.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat
required to increase the temperature of a sample and a reference.

Methodology:

A small, known mass of the Ferroxdure sample is placed in a sample pan, and an empty
reference pan is also prepared.

e Both pans are heated at a constant rate in the DSC instrument.
e The heat flow to each pan is monitored.

e The magnetic phase transition at the Curie temperature is a second-order phase transition,
which is associated with a change in the specific heat capacity of the material.
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» This change in heat capacity will appear as a step-like anomaly in the DSC curve (heat flow
versus temperature).

o The Curie temperature is determined from the onset or midpoint of this transition in the DSC
thermogram.

Experimental Workflow and Data Analysis

The following diagrams illustrate the logical workflow for the experimental determination of the
Curie temperature using the transformer-based method and the subsequent data analysis.
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Caption: Experimental workflow for determining the Curie temperature.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1221835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Raw Data

(Temperature, Secondary Voltage)

Plot Voltage vs. Temp@

Identify Sharp Drop in Voltage

Curie Temperature (Tc)

Click to download full resolution via product page

Caption: Logical flow of data analysis for Curie temperature determination.

Conclusion

The Curie temperature of common Ferroxdure grades is consistently reported to be around
450°C. While minor variations may exist between different grades due to slight compositional
differences, the available data suggests this value is a reliable benchmark for most
applications. For precise determination in critical applications, direct experimental verification
using one of the detailed protocols is recommended. The choice of experimental method will
depend on the available equipment and the required accuracy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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